Cas no 898756-23-5 (3',5'-Dimethoxy-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone)

• Product Name: 3',5'-Dimethoxy-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone
• CAS No: 898756-23-5
• MF: C₁₉H₂₈O₅
• MW: 336.422626495361
• CID: 872833
• PubChem ID: 24727930
• Update Time: 2025-05-20

3',5'-Dimethoxy-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethoxyphenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one
• 3',5'-DIMETHOXY-5-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)VALEROPHENONE
• MS-21514
• DTXSID40646027
• MFCD03844319
• AKOS016023570
• 898756-23-5
• 3',5'-Dimethoxy-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone

• MDL： MFCD03844319
• Inchi： 1S/C19H28O5/c1-19(2)12-23-18(24-13-19)8-6-5-7-17(20)14-9-15(21-3)11-16(10-14)22-4/h9-11,18H,5-8,12-13H2,1-4H3
• InChI Key： HKWCQJNGYYDHTF-UHFFFAOYSA-N
• SMILES： O1C(CCCCC(C2C=C(C=C(C=2)OC)OC)=O)OCC(C)(C)C1

Computed Properties

• Exact Mass: 336.19400
• Monoisotopic Mass: 336.19367399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.046
• Boiling Point: 442.5°C at 760 mmHg
• Flash Point: 191.7°C
• Refractive Index: 1.487
• PSA: 53.99000
• LogP: 3.84600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3',5'-Dimethoxy-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone

Exploring the Potential of 3',5'-Dimethoxy-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone

The compound with CAS No 898756-23-5, known as 3',5'-Dimethoxy-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone, has recently garnered significant attention in the scientific community due to its unique chemical structure and potential applications in various fields. This compound is a derivative of valerophenone, a class of compounds known for their aromatic properties and versatility in organic synthesis.

Valerophenone derivatives have been extensively studied for their role in medicinal chemistry and natural product synthesis. The dimethoxy substitution at the 3' and 5' positions of the phenyl ring in this compound suggests potential antioxidant and anti-inflammatory activities, which are often associated with such substituents. Recent studies have highlighted the importance of methoxy groups in enhancing the bioavailability and stability of phenolic compounds.

The presence of a 1,3-dioxane ring in the structure introduces an additional layer of complexity and functionality. Dioxane derivatives are known for their ability to form stable cyclic ethers, which can be exploited in drug delivery systems or as intermediates in organic synthesis. The dimethyl substitution on the dioxane ring further enhances its stability and may contribute to unique pharmacokinetic properties.

Recent research has focused on the synthesis and characterization of this compound using advanced spectroscopic techniques such as NMR and MS. These studies have provided insights into its molecular conformation and reactivity under various conditions. The compound has also been subjected to computational modeling to predict its potential interactions with biological targets, paving the way for future pharmacological studies.

In terms of applications, 3',5'-Dimethoxy-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone shows promise in the development of new therapeutic agents. Its structural features make it a candidate for antioxidant therapies, anti-inflammatory drugs, and potentially as a precursor for more complex molecules with enhanced bioactivity.

Moreover, this compound's ability to form stable complexes with metal ions has opened avenues for its use in catalysis and materials science. Researchers are exploring its potential as a ligand in transition metal-catalyzed reactions, which could lead to more efficient synthetic routes for high-value chemicals.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the dioxane ring through acid-catalyzed cyclization and subsequent methylation reactions to introduce the dimethoxy groups. Optimization of these steps has significantly improved the overall yield and purity of the compound.

From an environmental standpoint, the development of sustainable synthesis routes for 3',5'-Dimethoxy-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone is a priority. Scientists are investigating green chemistry approaches that minimize waste and reduce energy consumption during production.

In conclusion, CAS No 898756-23-5, or 3',5'-Dimethoxy-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone, represents a fascinating example of how structural complexity can lead to versatile applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic research and industrial applications.